Cas no 4506-96-1 (Thiophenetetracarbonitrile)

• Product Name: Thiophenetetracarbonitrile
• CAS No: 4506-96-1
• MF: C₈N₄S
• MW: 184.177398681641
• CID: 1516770
• PubChem ID: 603438
• Update Time: 2025-04-21

Thiophenetetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• Thiophenetetracarbonitrile
• SCHEMBL5586440
• Tetracyanothiophen
• 2,3,4,5-Thiophenetetracarbonitrile
• Tetracyanothiophene
• 4506-96-1
• thiophene-2,3,4,5-tetracarbonitrile
• OLFGLXNMFYJMRN-UHFFFAOYSA-N

• Inchi： 1S/C8N4S/c9-1-5-6(2-10)8(4-12)13-7(5)3-11
• InChI Key： OLFGLXNMFYJMRN-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C#N)C(C#N)=C1C#N

Computed Properties

• Exact Mass: 183.9845
• Monoisotopic Mass: 183.98436719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 95.16